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Compound of Interest

Compound Name: Isotridecanol

Cat. No.: B073481

A Comparative Guide for Researchers and Drug Development Professionals

Isotridecanol and its ethoxylated derivatives are versatile nonionic surfactants utilized in a
wide array of industrial and commercial applications, from detergents and cleaning agents to
emulsifiers in agricultural formulations. For researchers and professionals in drug development,
where excipient purity, performance, and regulatory acceptance are paramount, a thorough
understanding of this chemical's standing is crucial. This guide provides a comparative
overview of the regulatory status of Isotridecanol in key global regions and benchmarks its
performance against common alternatives, supported by experimental data and detailed
methodologies.

Regional Regulatory Status of Isotridecanol

The global regulatory landscape for chemical substances is complex and region-specific.
Isotridecanol and its ethoxylates are generally considered existing chemicals in major
industrial markets, facilitating their use in a variety of applications. The following table
summarizes their current regulatory status.
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Region/Author
ity

Governing
Regulation(s)

Inventory
Name

Status of
Isotridecanol
& Ethoxylates

Details

Europe

REACH (EC) No
1907/2006

REACH
Registered

Substances

Registered

Isotridecanol
(CAS: 27458-92-
0, EC: 248-469-
2) and its
ethoxylates (e.g.,
CAS: 69011-36-
5) have active
registrations with
the European
Chemicals
Agency (ECHA).
[1][2] This allows
for their
manufacture and
import into the
European Union,
subject to
tonnage bands
and any
specified risk
management

measures.

United States

Toxic
Substances
Control Act
(TSCA)

TSCA Chemical
Substance

Inventory

Active

Isotridecanol
(CAS: 27458-92-
0) is listed as an
active chemical
on the TSCA
Inventory,
meaning it is in
commerce in the
US.[3]

Canada

Canadian

Environmental

Domestic

Substances List

Listed

A screening

assessment of
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Protection Act,
1999 (CEPA)

(DSL)

tridecanol
isomers
concluded they
do not meet the
criteria for being
considered toxic
under section 64
of CEPA.

Australian

Isotridecanol
(CAS: 27458-92-

Industrial Inventory of o
) ) ) ) 0) is listed on the
Australia Chemicals Act Industrial Listed o
) AICIS, permitting
2019 Chemicals o )
its industrial use
(AICIS) . :
in Australia.[4]
Isotridecanol,
Measures for the ethoxylated
Environmental Inventory of (CAS: 69011-36-
Management of Existing 5) is listed on the
China New Chemical Chemical Listed IECSC,
Substances Substances in indicating it is an
(MEE Order No. China (IECSC) existing chemical
12) substance in
China.
Isotridecan-1-ol
(CAS: 27458-92-
0) is listed on the
_ o ENCS with the
Chemical Existing and New
METI number
Substances Chemical ]
Japan Listed (2)-217,
Control Law Substances o
classifying it as
(CscCL) (ENCS) o
an existing
chemical
substance in
Japan.[5]
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Performance Comparison with Alternative
Surfactants

Isotridecanol ethoxylates are valued for their excellent wetting, detergency, and emulsification
properties. However, a range of other surfactants are available, each with a distinct
performance profile. The choice of surfactant is highly dependent on the specific application

requirements.
Common Alternatives Include:

¢ Linear Alcohol Ethoxylates (e.g., C12-15 Pareth series): Similar nonionic surfactants with a

linear alkyl chain, offering good overall performance.

¢ Anionic Surfactants (e.g., Sodium Lauryl Sulfate - SLS): Known for producing high foam
volume and strong cleaning, but can be harsher on surfaces and skin.

¢ Bio-based Surfactants (e.g., Alkyl Polyglucosides - APG, such as Lauryl Glucoside): Derived
from renewable resources, these are valued for their mildness and environmental profile.

The following table summarizes key performance metrics. Data is compiled from various
technical sources and represents typical values. Direct comparisons should always be made
under identical experimental conditions.
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Linear Alcohol

Isotridecanol . Alkyl
Performance Ethoxylate Sodium Lauryl .
. Ethoxylate Polyglucoside
Metric (e.g., C12-15 Sulfate (SLS)
(e.g., 7-9 EO) (APG)
Pareth-7)
Surface Tension
(mN/m) at 0.1% ~28-30 ~29-31 ~35-40 ~29-32
soln.
Wetting Time Good to
Excellent Moderate Good
(Draves Test) Excellent
Foam Volume
) Moderate Moderate High Moderate
(Ross-Miles)
Foam Stability Moderate Moderate High Low to Moderate
Emulsification Good to
Excellent Moderate Good
Power Excellent
) N Readily Readily Readily Readily
Biodegradability ) ] ] ]
Biodegradable Biodegradable Biodegradable Biodegradable
Irritation )
] Low to Moderate  Low to Moderate  High Very Low
Potential

Experimental Protocols

To facilitate objective comparison, standardized testing methodologies are critical. Below are

detailed protocols for evaluating key surfactant performance characteristics.

Surface Tension Measurement (Wilhelmy Plate or Du
Noilly Ring Method)

» Objective: To determine the effectiveness of a surfactant in reducing the surface tension of

water. The Critical Micelle Concentration (CMC), the concentration at which micelles begin to

form, can also be determined.

o Apparatus: A tensiometer equipped with either a platinum Wilhelmy plate or a Du Nody ring.
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o Methodology:
o Prepare a stock solution of the surfactant in deionized water (e.g., 1% by weight).

o Create a series of dilutions from the stock solution, covering a range of concentrations
(e.g., from 1000 ppm down to 1 ppm).

o Calibrate the tensiometer with deionized water (surface tension = 72 mN/m at 25°C).

o For each dilution, measure the surface tension. Ensure the plate or ring is thoroughly
cleaned and flamed between measurements.

o Record the surface tension as a function of surfactant concentration.

o Plot surface tension versus the logarithm of the concentration. The CMC is the point at
which the surface tension plateaus.

Wetting Performance (Draves Wetting Test - Modified
from AATCC TM 17)

¢ Objective: To measure the time required for a standardized cotton skein to sink in a
surfactant solution, indicating the solution's wetting efficiency.

o Apparatus: 500 mL graduated cylinder, stopwatch, standard cotton skein with a hook and
weight.

e Methodology:

o Prepare a surfactant solution of a specified concentration (e.g., 0.1% w/v) in the graduated
cylinder.

o Attach the hook and weight to the cotton skein.

o Hold the skein just above the liquid surface and simultaneously start the stopwatch as you
drop the skein into the solution.

o Stop the stopwatch the moment the skein begins to sink.
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o The recorded time is the wetting time. Shorter times indicate better wetting performance.

o Perform the test in triplicate and report the average time.

Foaming Properties (Ross-Miles Foam Test - ASTM
D1173)

o Objective: To measure the initial foam height and the stability of the foam over time.
o Apparatus: Ross-Miles foam apparatus, consisting of a jacketed glass column and a pipette.
o Methodology:

o Prepare 250 mL of the surfactant solution at a specified concentration and temperature
(e.g., 0.1% at 50°C).

o Pour 50 mL of the solution into the bottom of the column.
o Pour the remaining 200 mL into the pipette.

o Position the pipette at the top of the column and allow the solution to drain, falling 90 cm
into the solution at the bottom, generating foam.

o Immediately measure the height of the foam column. This is the initial foam height.

o Measure the foam height again after a set time, typically 5 minutes, to assess foam
stability.

o Results are reported as the initial foam height and the height after 5 minutes.

Emulsification Performance (Bottle Test Method)

¢ Objective: To assess the ability of a surfactant to form and stabilize an emulsion of two
immiscible liquids (e.g., oil and water).

o Apparatus: Graduated glass cylinders or bottles with stoppers, a shaker or vortex mixer.

o Methodology:
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o Prepare the aqueous phase containing the surfactant at a desired concentration.

o Add a defined volume of the aqueous phase and a defined volume of the oil phase (e.g.,
mineral oil, vegetable oil) to the graduated cylinder (e.g., a 1:1 ratio).

o Stopper the cylinder and shake vigorously for a set period (e.g., 1 minute).
o Place the cylinder on a level surface and start a timer.
o Record the initial volume of the emulsion formed.

o At regular intervals (e.g., 5, 15, 30, 60 minutes), record the volume of any separated
agueous or oil phase.

o Emulsion stability is typically reported as the time taken for a certain percentage of phase
separation to occur, or the percentage of the emulsion remaining after a specific time.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comparative evaluation of different
surfactant candidates for a specific application.
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A generalized workflow for the comparative performance testing of surfactants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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